3-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• IUPAC Name: 3-chloro-N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)benzamide
• InChI: InChI=1S/C18H17ClN2O2/c1-2-21-16-8-7-15(11-12(16)6-9-17(21)22)20-18(23)13-4-3-5-14(19)10-13/h3-5,7-8,10-11H,2,6,9H2,1H3,(H,20,23)
• InChI Key: TVABEPKUQXJMKT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol

Description

The compound “3-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide” is a complex organic molecule. It contains a benzamide group, which is a common feature in many pharmaceutical drugs. The molecule also contains a tetrahydroquinoline group, which is a type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure. The tetrahydroquinoline is a type of nitrogen-containing heterocycle, and the benzamide group includes a carbonyl (C=O) and an amide (NH2) group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reaction conditions and the other reactants present. The benzamide group could potentially undergo hydrolysis under acidic or basic conditions to form an amine and a carboxylic acid. The tetrahydroquinoline group could potentially participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence its properties include its size, shape, functional groups, and the presence of any chiral centers.

Scientific Research Applications

3-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide has been used in a variety of scientific research applications. It has been used in the study of enzyme inhibition, drug metabolism, and cell signaling pathways. It has also been used to study the effects of various drugs on the body and to investigate the effects of environmental pollutants on human health.

Mechanism of Action

3-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide works by binding to specific proteins in the body, which then triggers a series of biochemical reactions. These reactions can affect the activity of enzymes, hormones, and other molecules in the body. The exact mechanism of action is not fully understood, but it is believed that this compound affects the activity of certain proteins in the body, which in turn can lead to changes in the biochemical pathways involved in drug metabolism and cell signaling.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In laboratory studies, this compound has been found to inhibit the activity of certain enzymes, including cytochrome P450 enzymes and acetylcholinesterase. It has also been found to affect the activity of hormones and other molecules in the body, including epinephrine, norepinephrine, and dopamine. In addition, this compound has been found to affect the activity of certain cell signaling pathways, including those involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

3-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is also relatively stable in solution. Additionally, this compound is generally non-toxic and does not have any known adverse effects on human health. However, this compound does have some limitations for use in laboratory experiments. It is not soluble in water, so it must be dissolved in an organic solvent before use. Additionally, this compound is relatively unstable in the presence of light and heat, so it must be stored in a dark, cool environment.

Future Directions

3-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide has a wide range of potential future directions. It could be used to study the effects of environmental pollutants on human health, and it could also be used to study the effects of various drugs on the body. Additionally, this compound could be used to investigate the effects of various drugs on the activity of enzymes, hormones, and other molecules in the body. Finally, this compound could be used to study the effects of various drugs on the activity of cell signaling pathways, which could provide valuable insights into the development and treatment of various diseases.

Synthesis Methods

3-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide can be synthesized using a variety of methods. The most common method involves reacting benzamide with 3-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanol in the presence of an acid catalyst. The reaction is typically carried out at temperatures ranging from 80-110 degrees Celsius. The product is then isolated and purified through column chromatography.

Safety and Hazards

Without specific data, it’s difficult to provide detailed safety and hazard information for this compound. As with all chemicals, it should be handled with appropriate safety precautions to avoid ingestion, inhalation, or skin contact.